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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate

CAS No.: 1007-49-4

Cat. No.: B086835

Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Pyridylmethyl acetate, tailored for professionals in research and drug development.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Safety Precautions
2-Pyridylmethyl acetate is classified with several hazards requiring careful management.

According to safety data, it is harmful if swallowed, causes skin irritation, and can lead to

serious eye irritation.[1][2][3] It may also cause respiratory irritation.[1][2][3]

Hazard Statements:

H302: Harmful if swallowed[1][3]

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H335: May cause respiratory irritation[1][2][3]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The required PPE for

handling 2-Pyridylmethyl acetate is summarized below.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standard. A

face shield should be worn

over goggles when there is a

significant risk of splashes.

Protects against splashes and

aerosols that can cause

serious eye irritation.[4]

Skin Protection Chemical-resistant lab coat.[4]
Protects skin from accidental

contact.[4]

Chemical-resistant gloves

(e.g., nitrile). Refer to the

manufacturer's resistance

guide for specific breakthrough

times.[2]

Prevents skin contact.[2]

Closed-toe shoes and long

pants.[4]

Ensures no exposed skin on

the lower body.[4]

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[4] If engineering controls

are insufficient, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors should be

used.

Minimizes inhalation of vapors

or aerosols.

Operational Plan: Step-by-Step Handling Procedure
A strict operational workflow is critical for safety.[4]

3.1. Pre-Handling Procedures:

Hazard Assessment: Conduct a pre-work hazard assessment to identify potential risks.[4]

Emergency Preparedness: Ensure an eyewash station and safety shower are accessible.[5]

Verify that a chemical spill kit appropriate for the material is readily available.[4]
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Engineering Controls: Confirm that the chemical fume hood is functioning correctly.[4]

Assemble Materials: Gather all necessary equipment and reagents.[4]

Donning PPE: Put on all required PPE as detailed in the table above before entering the

designated work area.[4]

3.2. Handling the Compound:

Perform all manipulations of 2-Pyridylmethyl acetate within a certified chemical fume hood.

[4]

Carefully dispense the required amount, avoiding splashes and the generation of aerosols.

[4]

Keep all containers tightly closed when not in use.[4]

3.3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate the work area and any equipment that came

into contact with the chemical.[4]

Doffing PPE: Properly doff PPE, removing gloves using the correct technique to avoid

contaminating your skin.[2][4]

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[1][2][4]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.[6]

4.1. Waste Collection:

Collect waste 2-Pyridylmethyl acetate and any contaminated materials (e.g., gloves,

absorbent pads) in a suitable, closed, and properly labeled container.[1]

Do not mix with other waste.[6] Leave chemicals in their original containers if possible.[6]

4.2. Disposal Procedure:
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Handle uncleaned containers as you would the product itself.[6]

Arrange for disposal through a licensed waste disposal company.

Ensure that the disposal method complies with all applicable environmental regulations. Do

not let the product enter drains.[1][2]

Emergency Procedures: First Aid
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1][2]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1][2]

In all cases of exposure, show the safety data sheet to the doctor in attendance.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Pyridylmethyl acetate.
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Property Value

Molecular Formula C₈H₉NO₂[7]

Molecular Weight 151.18 g/mol [7]

Appearance / Physical State Liquid[1][7]

Color Colorless to slightly yellow[7]

Density 1.1451 g/cm³[7]

Boiling Point No data available[1]

Melting Point No data available[1]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling and disposing of 2-
Pyridylmethyl acetate.
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Caption: Safe Handling and Disposal Workflow for 2-Pyridylmethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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